BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 3-Methyl-2-butanol
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methyl-2-butanol

Cat. No.: B147160

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and toxicological information for 3-Methyl-2-butanol (CAS No. 598-75-4). The
information is intended for researchers, scientists, and professionals in drug development and
other scientific fields who may handle this chemical.

Chemical and Physical Properties

3-Methyl-2-butanol, also known as sec-isoamyl alcohol, is a flammable, colorless liquid.[1] It is
used as a solvent and as an intermediate in the synthesis of other chemicals.[2][3] A summary
of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 3-Methyl-2-butanol

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b147160?utm_src=pdf-interest
https://www.benchchem.com/product/b147160?utm_src=pdf-body
https://www.benchchem.com/product/b147160?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-2-butanol
https://www.slideshare.net/slideshow/acute-toxicity-by-oecd-guidelines/257410203
https://en.wikipedia.org/wiki/3-Methyl-2-butanol
https://www.benchchem.com/product/b147160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C5H120 [415]
Molar Mass 88.15 g/mol [1][5]
Appearance Clear, colorless liquid [2][41[6]
Odor Fruity, fresh [2]

Boiling Point 112-114 °C [4][6][7]
Melting Point -51.44 °C (estimate) [6]

Flash Point 26-39 °C [41161[8]
Autoignition Temperature 347 °C [8]

Density 0.818 g/mL at 25 °C [11041071

- Slightly soluble (2.8 g/100g at
Water Solubility 30°C, 56 giL) [4115][6]
°C, 569

Vapor Pressure 3 hPaat 20 °C [6]
Refractive Index n20/D 1.409 [4107]
_ o Lower: 1.2% (V), Upper: 10.5%
Explosive Limits W [4][6]

Hazard Identification and GHS Classification

3-Methyl-2-butanol is classified as a hazardous substance. Its primary hazards are
flammability and acute toxicity upon inhalation.[5][9] The GHS classification is summarized in
Table 2.

Table 2: GHS Hazard Classification for 3-Methyl-2-butanol
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Hazard Class Hazard Category Signal Word Hazard Statement

H226: Flammable

Flammable Liquids 3 Warning o
liquid and vapor
Acute Toxicity, ) H332: Harmful if
) 4 Warning )

Inhalation inhaled
Specific Target Organ
Toxicity - Single ] H335: May cause

] 3 Warning ) o
Exposure (Respiratory respiratory irritation

Tract Irritation)

Source:[5][9]

Toxicological Profile

The toxicological properties of 3-Methyl-2-butanol have not been fully investigated.[8]
However, available data indicates that it can cause irritation to the skin, eyes, and respiratory
system.[4][5][6] Prolonged or repeated exposure may lead to symptoms such as nausea,
dizziness, and headache.[6][8]

Acute Toxicity

3-Methyl-2-butanol is harmful if inhaled.[9] Overexposure can cause irritation to the nose and
throat, headache, dizziness, and nausea.[5][10] While specific LD50 values for 3-Methyl-2-
butanol are not readily available in the cited literature, the general toxicological assessment is
based on its irritant properties and the effects of overexposure.

Skin and Eye Irritation

The substance may cause skin and eye irritation upon contact.[8] Repeated exposure can lead
to skin dryness or cracking.[4][6]

Carcinogenicity

No component of this product present at levels greater than or equal to 0.1% is identified as a
probable, possible, or confirmed human carcinogen by IARC.[6]
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Mechanism of Action and Signaling Pathways

Specific signaling pathways affected by 3-Methyl-2-butanol are not well-documented in
publicly available literature. However, like other short-chain alcohols, its primary toxicological
effects on the central nervous system are likely due to non-specific interactions with neuronal
membranes and potentiation of gamma-aminobutyric acid type A (GABA-A) receptor activity.
The stimulation of GABA-A receptors by alcohols leads to an influx of chloride ions,
hyperpolarization of the neuron, and a subsequent inhibitory effect on neurotransmission,
resulting in sedative and hypnotic effects. A closely related isomer, 2-methyl-2-butanol, has
been shown to stimulate GABA-A receptors.[11]

3-Methyl-2-butanol

Potentiates

Postsynaptic Neuron
GABA-A Receptor PeNs [ Chioride lon Channel (Closed) |—=€2ds© Neuronal Hyperpolarization uses Inhibition of Neurotransmission

Click to download full resolution via product page

Caption: Proposed mechanism of 3-Methyl-2-butanol on the central nervous system.

Experimental Protocols for Toxicological
Assessment

While specific experimental reports for 3-Methyl-2-butanol are not detailed in the provided
search results, the assessment of its toxicological properties would typically follow standardized
OECD guidelines for the testing of chemicals.

Acute Oral Toxicity (OECD Guideline 420, 423, or 425)
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The objective of these studies is to determine the dose of the substance that is lethal to 50% of
the test population (LD50). The general procedure involves:

Animal Selection: Healthy, young adult rodents (e.g., rats or mice) are used.[2]

Dosing: The substance is administered orally in a single dose.[2][12]

Observation: Animals are observed for a set period (typically 14 days) for signs of toxicity
and mortality.[13]

Data Analysis: The LD50 value is calculated based on the mortality data.[8]

Acute Dermal and Inhalation Toxicity

Similar principles to oral toxicity testing are applied, with the route of administration being
dermal application or inhalation exposure, respectively.

Skin Irritation (OECD Guideline 439)

This in vitro method assesses the potential of a substance to cause skin irritation.[7][9][14]

Test System: Reconstructed human epidermis (RhE) models are used.[5][7][9]

Application: The test substance is applied to the surface of the RhE tissue.[7]

Incubation: The tissue is incubated for a defined period.

Viability Assessment: Cell viability is measured, typically using the MTT assay. A significant
reduction in cell viability indicates an irritant potential.[7][14]

Handling and Storage Precautions

Proper handling and storage are crucial to minimize the risks associated with 3-Methyl-2-
butanol.

Personal Protective Equipment (PPE)

A summary of recommended PPE is provided in Table 3.
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Table 3: Recommended Personal Protective Equipment

Body Part Protection Standard

Chemical splash goggles or EN 166 (EU) or OSHA 29 CFR
Eyes/Face )

face shield 1910.133 (US)

Chemical-resistant gloves
(e.g., butyl rubber, neoprene), EN 374 (EU) or OSHA 29 CFR
flame-resistant and impervious  1910.138 (US)

Skin

clothing

NIOSH/MSHA-approved
— respirator with organic vapor OSHA 29 CFR 1910.134 or
espirator
P Y cartridges if ventilation is European Standard EN 149

inadequate

Source:[8][9][14]

Safe Handling Workflow
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Caption: A logical workflow for the safe handling of 3-Methyl-2-butanol.
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Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammable liquids.[8][15] Keep away from sources of ignition, strong oxidizing agents, and
incompatible materials.[8][13]

Emergency Procedures
First-Aid Measures

Table 4: First-Aid Measures for 3-Methyl-2-butanol Exposure

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is

Inhalation difficult, give oxygen. Get medical attention.[8]

[9]

) Remove contaminated clothing. Flush skin with
Skin Contact .
plenty of water for at least 15 minutes.[3][9]

Flush eyes with plenty of water for at least 15
Eye Contact minutes, occasionally lifting the upper and lower

eyelids. Get medical attention.[8][9]

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and give
Ingestion . . .
2-4 cupfuls of water or milk. Get immediate

medical attention.[8][9]

Fire-Fighting Measures

Use foam, dry chemical, carbon dioxide, or water spray to extinguish a fire.[8] Vapors are
heavier than air and may travel to a source of ignition and flash back.[8][13] Firefighters should
wear self-contained breathing apparatus (SCBA) and full protective gear.[8][13]

Accidental Release Measures

In case of a spill, immediately evacuate the area and remove all sources of ignition.[9][13] Use
spark-proof tools and explosion-proof equipment.[8][13] Absorb the spill with an inert material
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such as vermiculite, sand, or earth and place it in a suitable container for disposal.[8][9] Ensure
adequate ventilation.[8]

Disposal Considerations

Dispose of 3-Methyl-2-butanol and any contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[6][9] One method of disposal is
to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber.[6]

This guide is intended to provide comprehensive safety and handling information. Always refer
to the specific Safety Data Sheet (SDS) provided by the supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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